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Compound of Interest

Compound Name: Dipyrrolidinylthiuram Disulfide-D16

Cat. No.: B15600018 Get Quote

Disclaimer: Specific experimental data for the physical characteristics of Dipyrrolidinylthiuram
Disulfide-D16 are not readily available in public literature. This guide provides a

comprehensive overview based on the known properties of the general class of thiuram

disulfides. The information presented is intended for researchers, scientists, and drug

development professionals.

Introduction to Thiuram Disulfides
Thiuram disulfides are a class of organosulfur compounds characterized by the formula

(R₂NCSS)₂. These compounds are typically white or pale yellow solids.[1] They find extensive

applications as rubber vulcanization accelerators, pesticides, and in pharmaceuticals.[1]

Dipyrrolidinylthiuram Disulfide-D16 is a deuterated isotopic variant of Dipyrrolidinylthiuram

Disulfide. The replacement of hydrogen with deuterium is often utilized in research to trace the

metabolic fate of the molecule.

Predicted Physical Characteristics
While specific quantitative data for the D16 variant is unavailable, the physical properties are

expected to be very similar to its non-deuterated counterpart and other short-chain alkyl

thiuram disulfides.

Table 1: Summary of Predicted and Known Physical Characteristics of Thiuram Disulfides
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Property
Predicted/General Value
for Dipyrrolidinylthiuram
Disulfide-D16

General Observations for
Thiuram Disulfides

Molecular Formula C₁₀D₁₆N₂S₄ (R₂NCSS)₂

Appearance White to pale yellow solid
Typically white or pale yellow

solids[1]

Solubility

Predicted to be soluble in

organic solvents and insoluble

in water.

Generally soluble in organic

solvents and insoluble in

water[1][2]

Note: The melting and boiling points for the D16 variant are not available in the literature. For

reference, the melting point of Tetramethylthiuram disulfide (Thiram) is 156-158 °C, and

Tetraisopropylthiuram disulfide is 115-117 °C.[3]

Experimental Protocols for Characterization
The following are detailed methodologies for key experiments that would be used to determine

the physical characteristics of Dipyrrolidinylthiuram Disulfide-D16.

3.1. Synthesis

The general synthesis of thiuram disulfides involves the oxidation of the corresponding

dithiocarbamate salts.[1][4][5][6]

Reaction: The synthesis typically proceeds by reacting a secondary amine (in this case,

pyrrolidine-d8) with carbon disulfide in the presence of a base to form the dithiocarbamate

salt. This salt is then oxidized using an oxidizing agent like hydrogen peroxide or chlorine to

yield the thiuram disulfide.[1]

Purification: The crude product is typically purified by recrystallization from a suitable organic

solvent.

3.2. Melting Point Determination
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Apparatus: A standard melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

would be used.

Procedure:

A small, dry sample of the crystalline solid is packed into a capillary tube.

The capillary tube is placed in the heating block of the apparatus.

The sample is heated at a controlled rate.

The temperature range from the appearance of the first liquid drop to the complete

liquefaction of the solid is recorded as the melting point range.

3.3. Solubility Assessment

Procedure:

A small, accurately weighed amount of the compound (e.g., 1-5 mg) is added to a test

tube containing a known volume (e.g., 1 mL) of a solvent.

The mixture is agitated at a constant temperature.

Solubility is determined by visual inspection for the dissolution of the solid.

This is repeated with a range of common laboratory solvents (e.g., water, ethanol,

methanol, acetone, chloroform, dimethyl sulfoxide) to establish a solubility profile.

3.4. Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to confirm the chemical structure. For the D16 variant, ²H (Deuterium) NMR would also be

crucial to confirm the positions of deuteration.

Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact

molecular weight and confirm the elemental composition.
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Infrared (IR) Spectroscopy: IR spectroscopy helps to identify the characteristic functional

groups present in the molecule, such as the C-N and C=S bonds.

Logical Relationships in Synthesis and
Characterization
The following diagrams illustrate the general workflow for the synthesis and characterization of

a thiuram disulfide.
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General Synthesis Workflow for Thiuram Disulfides.
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Characterization Workflow
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General Characterization Workflow for a Synthesized Compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide on the Physical
Characteristics of Dipyrrolidinylthiuram Disulfide-D16]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15600018#physical-characteristics-of-
dipyrrolidinylthiuram-disulfide-d16]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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